Cas no 27613-38-3 (Benzonitrile,2-formyl-4-methyl-)

• Product Name: Benzonitrile,2-formyl-4-methyl-
• CAS No: 27613-38-3
• MF: C₉H₇NO
• MW: 145.157982110977
• CID: 251313
• PubChem ID: 45083564
• Update Time: 2025-06-09

Benzonitrile,2-formyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2-formyl-4-methyl-
• Phthalaldehydonitrile,4-methyl- (8CI)
• p-Tolunitrile, 2-formyl-
• 27613-38-3
• 2-formyl-4-methylbenzonitrile
• Phthalaldehydonitrile, 4-methyl- (8CI)
• DTXSID101306993

• Inchi： 1S/C9H7NO/c1-7-2-3-8(5-10)9(4-7)6-11/h2-4,6H,1H3
• InChI Key： UMVCKNGSOOTFQG-UHFFFAOYSA-N
• SMILES： O=CC1=C(C#N)C=CC(C)=C1

Computed Properties

• Exact Mass: 145.05281
• Monoisotopic Mass: 145.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9A^2
• XLogP3: 1.5

Experimental Properties

• PSA: 40.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on Benzonitrile,2-formyl-4-methyl-

Introduction to Benzonitrile, 2-formyl-4-methyl- (CAS No. 27613-38-3)

Benzonitrile, 2-formyl-4-methyl- (CAS No. 27613-38-3) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound, also known as 4-Methyl-2-formylbenzonitrile, is characterized by its unique molecular structure, which includes a benzene ring substituted with a formyl group and a methyl group, along with a nitrile functional group. The combination of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in various chemical processes.

The molecular formula of Benzonitrile, 2-formyl-4-methyl- is C₉H₇NO₂, and its molecular weight is approximately 157.15 g/mol. The compound is typically a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its melting point is around 80-82°C, and it has a boiling point of approximately 250°C at atmospheric pressure.

In the realm of organic synthesis, Benzonitrile, 2-formyl-4-methyl- serves as a key building block for the synthesis of more complex molecules. The presence of the formyl group allows for various reactions such as condensation reactions with amines to form imines or Schiff bases, which are important intermediates in the synthesis of pharmaceuticals and fine chemicals. Additionally, the nitrile group can be converted into other functional groups through hydrolysis to carboxylic acids or reduction to primary amines, further expanding its utility in synthetic chemistry.

Recent research has highlighted the potential applications of Benzonitrile, 2-formyl-4-methyl- in the development of novel pharmaceuticals. For instance, studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory and anti-cancer properties. One notable study published in the Journal of Medicinal Chemistry reported that certain derivatives of Benzonitrile, 2-formyl-4-methyl- demonstrated significant inhibition of cancer cell proliferation in vitro. These findings underscore the importance of this compound as a lead structure for further drug discovery efforts.

In the field of materials science, Benzonitrile, 2-formyl-4-methyl- has been explored for its potential use in the synthesis of advanced materials. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. Research conducted at the University of California, Berkeley, demonstrated that polymers derived from Benzonitrile, 2-formyl-4-methyl- exhibit excellent charge transport properties and stability under various environmental conditions. These materials have shown promise in the development of next-generation organic solar cells and flexible electronic devices.

The environmental impact and safety profile of Benzonitrile, 2-formyl-4-methyl- are also important considerations. While it is generally considered safe for use in laboratory settings when proper handling procedures are followed, it is essential to adhere to standard safety guidelines to minimize any potential risks. Studies on its biodegradability and ecotoxicity have indicated that it does not pose significant environmental hazards when used responsibly.

In conclusion, Benzonitrile, 2-formyl-4-methyl- (CAS No. 27613-38-3) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure and reactivity make it an invaluable intermediate for the development of novel compounds and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.